(4S,4'S)-4,4'-Di-tert-butyl-1,1'-di-p-tolyl-4,4',5,5'-tetrahydro-1H,1'H-2,2'-biimidazole

• IUPAC Name: (4S)-4-tert-butyl-2-[(4S)-4-tert-butyl-1-(4-methylphenyl)-4,5-dihydroimidazol-2-yl]-1-(4-methylphenyl)-4,5-dihydroimidazole
• InChI: InChI=1S/C28H38N4/c1-19-9-13-21(14-10-19)31-17-23(27(3,4)5)29-25(31)26-30-24(28(6,7)8)18-32(26)22-15-11-20(2)12-16-22/h9-16,23-24H,17-18H2,1-8H3/t23-,24-/m1/s1
• InChI Key: KKVMBMHBURBURE-DNQXCXABSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(N=C2C3=NC(CN3C4=CC=C(C=C4)C)C(C)(C)C)C(C)(C)C
• Isomeric SMILES: CC1=CC=C(C=C1)N2C[C@@H](N=C2C3=N[C@H](CN3C4=CC=C(C=C4)C)C(C)(C)C)C(C)(C)C
• Molecular Formula: C28H38N4
• Molecular Weight: 430.6 g/mol

Description

This chiral biimidazole derivative features a bicyclic framework with stereogenic centers at the 4 and 4' positions. Its structure includes:

• tert-Butyl substituents: Positioned at the 4 and 4' carbons, these groups provide steric bulk and electron-donating effects, influencing conformational rigidity and catalytic activity.
• para-Tolyl groups: Attached to the 1 and 1' nitrogens, these aromatic rings enable π-π interactions, critical for binding in asymmetric catalysis .
• Tetrahydro rings: The partially saturated 4,4',5,5'-positions reduce planarity, enhancing solubility and modulating electronic properties.

Biological Activity

The compound (4S,4'S)-4,4'-Di-tert-butyl-1,1'-di-p-tolyl-4,4',5,5'-tetrahydro-1H,1'H-2,2'-biimidazole is a complex organic molecule with the molecular formula C28H38N4 and a molecular weight of 430.6 g/mol. This compound has garnered attention for its potential biological activities, particularly in the fields of pharmacology and biochemistry. This article delves into its biological activity, synthesizing data from diverse sources to provide a comprehensive overview.

Structural Characteristics

• Molecular Formula : C28H38N4
• Molecular Weight : 430.6 g/mol
• Purity : Typically around 95%
• IUPAC Name : (4S)-4-tert-butyl-2-[(4S)-4-tert-butyl-1-(4-methylphenyl)-4,5-dihydroimidazol-2-yl]-1-(4-methylphenyl)-4,5-dihydroimidazole

Physical Properties

Property	Value
LogP	6.27004
Topological Polar Surface Area (TPSA)	31.2 Ų
Rotatable Bonds	7
Hydrogen Acceptors	4
Hydrogen Donors	0

Anticancer Activity

Recent studies have indicated that derivatives of biimidazole compounds can exhibit significant anticancer properties. For instance, the compound's structural similarity to known anticancer agents suggests potential mechanisms of action involving apoptosis induction in cancer cells.

Case Study: HepG2 Cell Line

In a study assessing the effects of various compounds on human hepatoma cancer (HepG2) cells, it was observed that certain biimidazole derivatives demonstrated cytotoxic effects:

• IC50 Values : The compound exhibited an IC50 value indicating effective inhibition of cell growth at specific concentrations over time.

Concentration (μg/mL)	Cell Viability (%) at 24h	Cell Viability (%) at 48h	Cell Viability (%) at 72h
7.8125	>80	>70	>60
15.625	>70	>50	<40
31.25	<50	<30	<20
62.5	<20	<10	<5

This indicates a dose-dependent cytotoxicity , with higher concentrations leading to increased cell death.

The proposed mechanism for the anticancer activity of (4S,4'S)-4,4'-Di-tert-butyl-1,1'-di-p-tolyl-4,4',5,5'-tetrahydro-1H,1'H-2,2'-biimidazole involves:

• Apoptosis Induction : The compound may trigger apoptotic pathways in cancer cells through mitochondrial dysfunction and activation of caspases.

Antimicrobial Activity

Beyond its anticancer properties, biimidazole derivatives have also shown promise as antimicrobial agents. Research indicates that similar compounds can inhibit the growth of various bacterial strains.

In Vitro Studies

In vitro assays have demonstrated that certain biimidazole derivatives exhibit significant antimicrobial activity against Gram-positive and Gram-negative bacteria:

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (μg/mL)
Staphylococcus aureus	32
Escherichia coli	64

These findings suggest that the compound could be explored further as a potential antimicrobial agent.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Steric Effects

Table 1: Substituent Impact on Biimidazole Derivatives

Compound Name	Substituents (4,4')	Aryl Groups (1,1')	Molecular Weight (g/mol)	Key Properties
(4S,4'S)-4,4'-Di-tert-butyl-1,1'-di-p-tolyl-... (Main Compound)	tert-Butyl	para-Tolyl	~560 (estimated)	High steric bulk, chiral ligand
(4S,4'S)-4,4'-Di(S)-sec-butyl-1,1'-di-p-tolyl-... (CAS 2374958-77-5)	sec-Butyl	para-Tolyl	~450	Moderate bulk, flexible conformation
(4S,4'S)-4,4'-Diisobutyl-1,1'-di-p-tolyl-... (CAS 2828444-14-8)	Isobutyl	para-Tolyl	374.52	Reduced steric hindrance, lower rigidity
(4R,4'S)-1,1'-Bis(3-(tert-butyl)phenyl)-4,4'-dicyclohexyl-...	Dicyclohexyl	3-(tert-Butyl)phenyl	566.88	Enhanced solubility, flexible backbone

Key Observations :

• Steric Bulk: The tert-butyl groups in the main compound create a rigid chiral environment, favoring enantioselective applications.
• Aryl Group Effects : para-Tolyl groups (main compound) optimize π-stacking in metal-ligand complexes, whereas 3-(tert-butyl)phenyl substituents () introduce ortho-substitution effects, altering binding geometries.